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Compound of Interest

Compound Name: Nonadecanoyl chloride

CAS No.: 59410-47-8

Cat. No.: B056548

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nonadecanoyl chloride (C19:0) is a saturated, long-chain fatty acyl chloride. As a reactive

acylating agent, it serves as a key reagent in the synthesis of various lipid species, particularly

sphingolipids like ceramides. The introduction of the nonadecanoyl (19-carbon) acyl chain

allows for the creation of specific lipid analogs useful in studying the roles of odd-chain fatty

acids in biological systems. These synthetic lipids are valuable tools for investigating cellular

signaling pathways, membrane biophysics, and for the development of novel therapeutic

agents targeting lipid metabolism.

Ceramides, a central class of lipids synthesized using nonadecanoyl chloride, are bioactive

molecules implicated in a variety of cellular processes, including apoptosis, cell cycle arrest,

and inflammation. The specific functions of ceramides are often dependent on the length of

their N-acyl chain. Synthesizing ceramides with a C19:0 acyl chain, such as N-nonadecanoyl-

sphingosine, enables researchers to probe the specific effects of odd-chain ceramides on these

pathways.
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Applications
Synthesis of Ceramide Analogs: Nonadecanoyl chloride is primarily used to acylate

sphingoid bases like sphingosine and sphinganine to produce C19:0 ceramides (N-

nonadecanoyl-sphingosine and N-nonadecanoyl-sphinganine, respectively). These synthetic

ceramides can be used as standards for analytical studies or as bioactive molecules in cell-

based assays.

Probing Enzyme Specificity: N-nonadecanoyl-sphingosine and its derivatives can be used as

substrates to study the specificity of enzymes involved in ceramide metabolism, such as

ceramidases and sphingomyelin synthases.

Investigating Cellular Signaling: C19:0 ceramides are valuable tools for elucidating the role

of specific ceramide species in signaling pathways, particularly in apoptosis. By introducing a

specific ceramide species, researchers can study its downstream effects on cellular

processes.

Drug Development: As alterations in ceramide metabolism are implicated in various

diseases, including cancer and metabolic disorders, synthetic ceramides and their analogs

are being explored as potential therapeutic agents.

Data Presentation
Physicochemical Properties of Nonadecanoyl Chloride
and a Key Product

Compound Formula
Molecular
Weight ( g/mol
)

CAS Number Purity

Nonadecanoyl

chloride
C₁₉H₃₇ClO 316.95 59410-47-8 >99%

N-nonadecanoyl-

sphinganine
C₃₇H₇₅NO₃ 582.0 Not available >98% (typical)
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Expected Analytical Data for N-nonadecanoyl-
sphinganine

Analytical Technique Expected Data

Mass Spectrometry (ESI+)

[M+H]⁺: m/z 582.6. Key Fragments: m/z 564.6

([M+H-H₂O]⁺), m/z 282.3 (sphinganine

backbone fragment after loss of the acyl chain

and water).

¹H NMR (CDCl₃, representative shifts for similar

long-chain ceramides)

δ 6.2-6.5 (d): Amide NH; δ 5.4-5.8 (m): Vinyl

protons of sphingosine; δ 3.5-4.5 (m): Protons

on carbons bearing hydroxyl groups and the

amino group; δ 2.2 (t): α-methylene protons of

the acyl chain; δ 1.25 (br s): Methylene protons

of the acyl and sphingoid chains; δ 0.88 (t):

Terminal methyl protons.

¹³C NMR (CDCl₃, representative shifts for similar

long-chain ceramides)

δ 173-174: Amide carbonyl; δ 128-132: Vinyl

carbons of sphingosine; δ 70-75: Carbons

bearing hydroxyl groups; δ 50-55: Carbon

bearing the amino group; δ 20-40: Methylene

carbons of the acyl and sphingoid chains; δ 14:

Terminal methyl carbons.

Expected Yield
60-75% (based on similar ceramide syntheses)

[1][2]

Experimental Protocols
Protocol 1: Synthesis of N-nonadecanoyl-sphingosine
(C19:0 Ceramide)
This protocol describes a general method for the N-acylation of sphingosine with

nonadecanoyl chloride.

Materials:

D-erythro-Sphingosine
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Nonadecanoyl chloride

Anhydrous Dichloromethane (DCM)

Triethylamine (TEA) or Pyridine (as a base)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Thin Layer Chromatography (TLC) plates (silica gel)

Solvents for TLC and column chromatography (e.g., Chloroform/Methanol or Hexane/Ethyl

Acetate mixtures)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve D-erythro-sphingosine (1 equivalent) in anhydrous DCM. Cool the solution to 0 °C in

an ice bath.

Base Addition: Add triethylamine (1.1 equivalents) to the reaction mixture.

Acylation: Slowly add a solution of nonadecanoyl chloride (1.05 equivalents) in anhydrous

DCM to the flask with constant stirring.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24

hours. Monitor the progress of the reaction by TLC. The product, N-nonadecanoyl-

sphingosine, should have a higher Rf value than the starting sphingosine.

Work-up:
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Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

Transfer the mixture to a separatory funnel and extract the product with ethyl acetate.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purification: Purify the crude product by silica gel column chromatography using an

appropriate solvent system (e.g., a gradient of methanol in chloroform) to obtain the pure N-

nonadecanoyl-sphingosine.

Characterization: Confirm the identity and purity of the product using mass spectrometry, ¹H

NMR, and ¹³C NMR.

Protocol 2: Induction of Apoptosis in Cultured Cells
using N-nonadecanoyl-sphingosine
This protocol provides a general guideline for treating cultured cells with synthetic ceramide to

study its effect on apoptosis.

Materials:

N-nonadecanoyl-sphingosine

Ethanol or DMSO (as a solvent for the ceramide stock solution)

Cultured cells of interest (e.g., HeLa, Jurkat)

Complete cell culture medium

Phosphate-buffered saline (PBS)

Apoptosis detection kit (e.g., Annexin V-FITC/Propidium Iodide)

Flow cytometer
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Procedure:

Preparation of Ceramide Stock Solution: Prepare a stock solution of N-nonadecanoyl-

sphingosine (e.g., 10 mM) in ethanol or DMSO.

Cell Seeding: Seed the cells in appropriate culture plates or flasks at a density that will allow

for optimal growth during the experiment. Allow the cells to adhere and grow overnight.

Cell Treatment:

On the day of the experiment, remove the old medium and replace it with fresh complete

medium containing the desired final concentration of N-nonadecanoyl-sphingosine (e.g.,

10-100 µM).

A vehicle control (medium with the same concentration of ethanol or DMSO used for the

ceramide stock) should be included.

Incubation: Incubate the cells for a desired period (e.g., 6, 12, 24, or 48 hours) at 37 °C in a

humidified incubator with 5% CO₂.

Apoptosis Assay:

Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension

cells).

Wash the cells with cold PBS.

Stain the cells with Annexin V-FITC and Propidium Iodide according to the manufacturer's

protocol.

Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic cells.

Visualizations
Experimental Workflow for Synthesis and Cellular
Application
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Synthesis of N-nonadecanoyl-sphingosine
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Caption: Workflow for the synthesis and application of N-nonadecanoyl-sphingosine.
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Ceramide-Induced Apoptosis Signaling Pathway
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Caption: Simplified diagram of ceramide-induced intrinsic apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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